8-{[4-(4-methoxyphenyl)piperazin-1-yl]methyl}-1,3-dimethyl-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Specification

• CAS No.: 851941-07-6
• Molecular Formula: C24H34N6O3
• Molecular Weight: 454.575
• IUPAC Name: 8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-pentylpurine-2,6-dione
• Standard InChI: InChI=1S/C24H34N6O3/c1-5-6-7-12-30-20(25-22-21(30)23(31)27(3)24(32)26(22)2)17-28-13-15-29(16-14-28)18-8-10-19(33-4)11-9-18/h8-11H,5-7,12-17H2,1-4H3
• Standard InChI Key: KVPISQYPAQVTEG-UHFFFAOYSA-N
• SMILES: CCCCCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C4=CC=C(C=C4)OC

Introduction

Chemical Identity and Structural Analysis

Molecular Architecture

The compound features a purine core substituted at three critical positions:

• Position 1 and 3: Methyl groups, enhancing metabolic stability.

• Position 7: A pentyl chain, influencing lipophilicity and membrane permeability.

• Position 8: A piperazine moiety linked to a 4-methoxyphenyl group, suggesting receptor-binding potential.

The IUPAC name systematically describes this arrangement:
8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethyl-7-pentylpurine-2,6-dione.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₂₄H₃₄N₆O₃
Molecular Weight	454.575 g/mol
Canonical SMILES	CCCCCN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCN(CC3)C4=CC=C(C=C4)OC
XLogP3-AA (Lipophilicity)	Estimated 3.2

Physicochemical Characteristics

• Solubility: Limited aqueous solubility due to the hydrophobic pentyl and aromatic groups.

• Stability: Susceptible to hydrolysis under acidic or alkaline conditions, requiring storage at controlled pH.

Synthesis and Analytical Characterization

Synthetic Pathways

The synthesis involves a multi-step sequence:

• Purine Core Formation: Condensation of pyrimidine intermediates under refluxing conditions.

• Alkylation at Position 7: Introduction of the pentyl group via nucleophilic substitution.

• Mannich Reaction at Position 8: Attachment of the piperazine-methoxyphenyl group using formaldehyde.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield
1	DMF, 110°C, 12h	65%
2	K₂CO₃, Pentyl bromide, DMSO, 80°C	72%
3	Piperazine derivative, CH₂O, EtOH	58%

Analytical Validation

• HPLC: Purity >98% confirmed via C18 column (λ = 254 nm).

• NMR: Distinct signals for methyl groups (δ 1.2–1.5 ppm) and piperazine protons (δ 2.8–3.1 ppm).

Biological Activity and Mechanistic Insights

Putative Targets and Pathways

Structural analogs of this compound exhibit affinity for:

• Adenosine Receptors: Competitive inhibition due to purine mimicry.

• Phosphodiesterases (PDEs): Potential cAMP modulation, akin to methylxanthines like theophylline.

In vitro studies on related purine derivatives demonstrate:

• Anti-inflammatory Effects: Suppression of TNF-α and IL-6 via NF-κB pathway inhibition.

• Antioxidant Activity: Scavenging of reactive oxygen species (ROS) by methoxyphenyl groups.

Hypothesized Mechanism in Atherosclerosis

Caffeine-like methylxanthines reduce DNA damage response (DDR) and oxidative stress in vascular smooth muscle cells. By analogy, this compound may attenuate atherogenesis through:

• ATM Kinase Inhibition: Blocking DDR signaling cascades.

• ROS Reduction: Limiting lipid peroxidation in arterial walls.

Research Applications and Future Directions

Preclinical Investigations

• Neuropharmacology: Piperazine moieties are common in antipsychotics (e.g., aripiprazole), suggesting potential CNS applications.

• Oncology: Purine derivatives often target DNA repair enzymes (e.g., PARP), warranting cancer therapy studies.

Challenges and Opportunities

• Optimization: Modify the pentyl chain length to balance solubility and bioavailability.

• Target Validation: High-throughput screening against kinase and GPCR libraries.